N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(2,4-dichlorophenyl)acrylamide

• IUPAC Name: (E)-N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(2,4-dichlorophenyl)prop-2-enamide
• InChI: InChI=1S/C23H16Cl2N2O2/c1-14-6-7-16(23-27-19-4-2-3-5-21(19)29-23)12-20(14)26-22(28)11-9-15-8-10-17(24)13-18(15)25/h2-13H,1H3,(H,26,28)/b11-9+
• InChI Key: DZNZDOMRROICFY-PKNBQFBNSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)C=CC4=C(C=C(C=C4)Cl)Cl
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)/C=C/C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C23H16Cl2N2O2
• Molecular Weight: 423.3 g/mol

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(2,4-dichlorophenyl)acrylamide is a chemical compound that has gained considerable interest in scientific research due to its potential applications in various fields. This compound is commonly referred to as BML-210, and it is a synthetic molecule that belongs to the class of acrylamides. BML-210 has been studied extensively for its pharmacological properties and its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of BML-210 involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that play a key role in the development of various diseases. By inhibiting COX-2, BML-210 reduces the production of prostaglandins, thereby reducing inflammation and potentially treating various diseases.
Biochemical and Physiological Effects:
BML-210 has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory properties, BML-210 has been shown to have analgesic properties, which make it a potentially effective treatment for pain. BML-210 has also been shown to have antioxidant properties, which may help to protect against oxidative stress and the development of diseases such as cancer.

Advantages and Limitations for Lab Experiments

BML-210 has a number of advantages for use in lab experiments. It is a well-characterized compound that has been extensively studied, and it is readily available for purchase. However, there are also limitations to using BML-210 in lab experiments. It is a synthetic compound that may not accurately reflect the effects of natural compounds, and it may have off-target effects that could complicate experimental results.

Future Directions

There are a number of potential future directions for research on BML-210. One area of interest is the development of new derivatives of BML-210 that may have improved pharmacological properties. Another area of interest is the investigation of the potential use of BML-210 in treating other diseases, such as cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanisms of action of BML-210 and its potential side effects.

Synthesis Methods

The synthesis of BML-210 involves the reaction of 2,4-dichlorophenylacetic acid with 1,3-benzoxazole-2-amine in the presence of thionyl chloride. The resulting product is then reacted with 2-methylphenylacetonitrile to form the final compound. The synthesis of BML-210 is a complex process that requires careful attention to detail and strict adherence to safety protocols.

Scientific Research Applications

BML-210 has been studied extensively for its potential applications in various fields of scientific research. One of the most promising areas of research involves the use of BML-210 as a potential treatment for various diseases. Studies have shown that BML-210 has anti-inflammatory properties, which make it a potentially effective treatment for inflammatory diseases such as arthritis and asthma.